Cas no 2679933-13-0 (rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate)

Technical Introduction: rac-tert-Butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate is a chiral brominated cyclohexyl derivative featuring a tert-butyl carbamate protective group. This compound is valuable in synthetic organic chemistry, particularly in stereoselective transformations and the preparation of complex cyclic structures. The presence of both bromine and carbamate functionalities enables versatile reactivity, including nucleophilic substitutions and further functional group manipulations. Its well-defined stereochemistry (1R,2S) makes it useful for asymmetric synthesis and pharmaceutical intermediate development. The tert-butyl group enhances stability, facilitating handling and storage. This reagent is particularly advantageous for applications requiring precise control over stereochemistry and regioselectivity in multi-step syntheses.
rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate structure
2679933-13-0 structure
Product Name:rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate
CAS No:2679933-13-0
MF:C11H20BrNO2
MW:278.186002731323
CID:5979536
PubChem ID:165918901
Update Time:2025-05-22

rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate
    • 2679933-13-0
    • EN300-28285277
    • Inchi: 1S/C11H20BrNO2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h8-9H,4-7H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
    • InChI Key: AIGODHXUFACLGL-DTWKUNHWSA-N
    • SMILES: Br[C@H]1CCCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 277.06774g/mol
  • Monoisotopic Mass: 277.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3Ų

rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate Pricemore >>

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Additional information on rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate (CAS No. 2679933-13-0)

The compound rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate (CAS No. 2679933-13-0) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl carbamate group and the bromocyclohexyl moiety, make it a versatile building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in asymmetric synthesis and drug discovery.

One of the key reasons rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate garners attention is its role in the synthesis of stereochemically complex compounds. The presence of both bromine and carbamate functionalities allows for diverse chemical transformations, such as nucleophilic substitutions and cross-coupling reactions. This aligns with the growing demand for chiral auxiliaries and intermediates in the pharmaceutical industry, where enantioselectivity is critical for drug efficacy and safety.

In recent years, the compound has been explored in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are investigating eco-friendly methods to produce rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate without hazardous reagents. This trend reflects broader industry shifts toward reducing waste and improving atom economy, topics frequently searched by chemists and environmental scientists.

Another area of interest is the compound's potential in peptide mimetics and protease inhibitors. The carbamate group is a common motif in medicinal chemistry, often used to enhance metabolic stability and bioavailability. As drug discovery efforts focus on targeting challenging biological pathways, rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate serves as a valuable scaffold for designing novel therapeutics.

From a technical perspective, the compound's CAS No. 2679933-13-0 is essential for accurate identification in chemical databases and regulatory submissions. Researchers often encounter challenges in sourcing high-purity samples, making reliable suppliers and synthetic protocols a hot topic in online forums and scientific discussions. Proper handling and storage conditions are also frequently searched, emphasizing the need for detailed technical data sheets.

In summary, rac-tert-butyl N-[(1R,2S)-2-bromocyclohexyl]carbamate is a multifaceted compound with broad applications in organic and medicinal chemistry. Its relevance to asymmetric synthesis, drug development, and sustainable practices ensures continued interest from the scientific community. As research progresses, this compound is likely to play an even greater role in advancing innovative chemical solutions.

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